Cas no 156250-74-7 (Harzianum A)

Harzianum A structure
Harzianum A structure
Product Name:Harzianum A
CAS No:156250-74-7
MF:C23H28O6
MW:400.464827537537
CID:160320
PubChem ID:6444304
Update Time:2025-04-19

Harzianum A Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-en-4-ol,12,13-epoxy-, 4-[hydrogen (2Z,4E,6E)-2,4,6-octatrienedioate], (4b)-
    • Harzianum A
    • (2E,4E,6E)-8-(12,13-epoxytrichothec-9-en-4-yloxy)-8-oxoocta-2,4,6-trienoic acid
    • Trichothec-9-en-4-ol, 12,13-epoxy-, hydrogen 2,4,6-octatrienedioate, (4beta(2Z,4E,6E))-
    • (4beta)-12,13-Epoxy-trichothec-9-en-4-ol 4-[hydrogen (2Z,4E,6E)-2,4,6-octatrienedioate]
    • Trichothec-9-en-4-ol
    • CID 6444304
    • J-009289
    • Trichodermyl 2',4',6'-octatriendioate
    • HB3926
    • (2E,4E,6E)-8-Oxo-8-(1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl)oxyocta-2,4,6-trienoic acid
    • CHEBI:219910
    • Harzianum B
    • 156250-74-7
    • (2E,4E,6E)-8-oxo-8-(1,2,5-trimethylspiro(8-oxatricyclo(7.2.1.02,7)dodec-5-ene-12,2'-oxirane)-11-yl)oxyocta-2,4,6-trienoic acid
    • (2E,4E,6Z)-8-oxo-8-((1S,2R,7R,9R,11R,12S)-1,2,5-trimethylspiro(8-oxatricyclo(7.2.1.02,7)dodec-5-ene-12,2'-oxirane)-11-yl)oxyocta-2,4,6-trienoic acid
    • DA-64029
    • (2E,4E,6Z)-8-oxo-8-[(1S,2R,7R,9R,11R,12S)-1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl]oxyocta-2,4,6-trienoic acid
    • Inchi: 1S/C23H28O6/c1-15-10-11-21(2)16(12-15)28-18-13-17(22(21,3)23(18)14-27-23)29-20(26)9-7-5-4-6-8-19(24)25/h4-9,12,16-18H,10-11,13-14H2,1-3H3,(H,24,25)/b5-4+,8-6+,9-7+
    • InChI Key: FVRDNLIUSWSBCT-WUJFNTSISA-N
    • SMILES: O1CC21C1CC(C2(C)C2(C)CCC(C)=CC2O1)OC(/C=C/C=C/C=C/C(=O)O)=O

Computed Properties

  • Exact Mass: 400.188589
  • Monoisotopic Mass: 400.188589
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 838
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.4
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 556.9°C at 760 mmHg
  • Flash Point: 190.1°C
  • Refractive Index: 1.589
  • Solubility: Almost insoluble (0.026 g/l) (25 º C),
  • PSA: 85.36000
  • LogP: 3.34420

Harzianum A Pricemore >>

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